Cas no 1909309-51-8 (5-(3-bromopropyl)-1-methyl-1H-imidazole)

• Product Name: 5-(3-bromopropyl)-1-methyl-1H-imidazole
• CAS No: 1909309-51-8
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• MDL: MFCD29054821
• CID: 5153011
• PubChem ID: 121553184
• Update Time: 2025-10-30

5-(3-bromopropyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-1-methylimidazole
• 5-(3-bromopropyl)-1-methyl-1H-imidazole

• MDL： MFCD29054821
• Inchi： 1S/C7H11BrN2/c1-10-6-9-5-7(10)3-2-4-8/h5-6H,2-4H2,1H3
• InChI Key： FPHBJLBTZSVCRV-UHFFFAOYSA-N
• SMILES： C1N(C)C(CCCBr)=CN=1

Additional information on 5-(3-bromopropyl)-1-methyl-1H-imidazole

Introduction to 5-(3-bromopropyl)-1-methyl-1H-imidazole (CAS No. 1909309-51-8)

5-(3-bromopropyl)-1-methyl-1H-imidazole is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic organic molecule, identified by the Chemical Abstracts Service Number (CAS No.) 1909309-51-8, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s molecular structure incorporates a brominated propyl side chain and a methyl-substituted imidazole ring, which contribute to its distinctive chemical properties and reactivity.

The imidazole core is a well-known pharmacophore in medicinal chemistry, frequently found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of the 3-bromopropyl group introduces a reactive site that can be exploited for further chemical modifications, making this compound a versatile intermediate in synthetic chemistry. The methyl substituent at the 1-position of the imidazole ring enhances the stability of the molecule while influencing its electronic properties, which are critical for its interaction with biological systems.

In recent years, 5-(3-bromopropyl)-1-methyl-1H-imidazole has been explored in various research studies aimed at developing novel therapeutic agents. Its structural features make it an attractive candidate for designing molecules with specific biological activities. For instance, researchers have investigated its potential as a precursor in the synthesis of imidazole-based drugs that target neurological disorders, infectious diseases, and cancer. The bromine atom’s electrophilic nature allows for facile functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 5-(3-bromopropyl)-1-methyl-1H-imidazole is its role in developing small-molecule inhibitors. In particular, studies have demonstrated its utility in creating compounds that modulate enzyme activity relevant to metabolic pathways and signal transduction cascades. The imidazole ring’s ability to act as a hydrogen bond acceptor and donor makes it an ideal scaffold for designing molecules that can bind tightly to protein targets. This property is particularly valuable in drug design, where high-affinity binding is often correlated with potent biological activity.

Moreover, the 3-bromopropyl moiety provides a handle for further derivatization, enabling chemists to tailor the compound’s properties for specific applications. For example, researchers have employed this compound to synthesize analogs with enhanced solubility or improved pharmacokinetic profiles. Such modifications are essential for translating laboratory discoveries into viable therapeutic candidates. The ability to modify both the imidazole ring and the propyl side chain offers a high degree of flexibility in drug design, allowing for the optimization of multiple key parameters simultaneously.

The pharmaceutical industry has shown particular interest in 5-(3-bromopropyl)-1-methyl-1H-imidazole due to its potential in addressing unmet medical needs. Ongoing research efforts are focused on leveraging its structural features to develop novel treatments for diseases where current options are limited or non-existent. For instance, studies have explored its role in creating antiviral agents by targeting viral enzymes or host factors involved in infection processes. Additionally, its application in anticancer research is noteworthy, with investigations into its ability to disrupt tumor cell proliferation through modulation of key signaling pathways.

From a synthetic chemistry perspective, 5-(3-bromopropyl)-1-methyl-1H-imidazole serves as a valuable building block for constructing more complex molecules. Its accessibility through straightforward synthetic routes makes it an economical choice for large-scale production and screening campaigns. The development of efficient synthetic methodologies has been a focal point for chemists working on imidazole derivatives, ensuring that researchers can access this compound and its derivatives in sufficient quantities for both preclinical and clinical studies.

The growing body of literature on 5-(3-bromopropyl)-1-methyl-1H-imidazole underscores its importance as a versatile intermediate in pharmaceutical research. As new methodologies emerge and our understanding of biological systems deepens, the potential applications of this compound are likely to expand further. Collaborative efforts between academia and industry are essential to harness its full potential and bring innovative therapies to patients worldwide.